![molecular formula C16H16O4 B8309218 Methyl 3-hydroxy-5-{[(2-methylphenyl)methyl]oxy}benzoate](/img/structure/B8309218.png)
Methyl 3-hydroxy-5-{[(2-methylphenyl)methyl]oxy}benzoate
Cat. No. B8309218
M. Wt: 272.29 g/mol
InChI Key: NZNGZXHTYDHHIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07977328B2
Procedure details
To a solution of methyl 3,5-dihydroxybenzoate (50 g, 0.30 mol) in DMF (500 mL) at 0° C. was added sodium hydride (10.8 g, 0.27 mol) portionwise, maintaining the reaction temperature below 10° C. The reaction was allowed to warm to 15° C., and was stirred for 20 minutes. The mixture was cooled to 0° C. and a solution of 2-methylbenzyl bromide (36 mL, 0.27 mol) in DMF (50 mL) was added over 30 minutes. The reaction was warmed to ambient temperature and concentrated in vacuo, the residual oil partitioned between ethyl acetate (500 mL) and water (250 mL), the ethyl acetate layer separated, washed sequentially with water and brine, dried (MgSO4) and evaporated to a residue which was chromatographed on silica eluting with a gradient of 0-100% ethyl acetate in isohexane to give the desired compound (21.9 g). 1H NMR δ (CDCl3) 2.39 (s, 3H), 3.90 (s, 3H), 5.02 (s, 2H), 5.61 (s, 1H), 6.69 (t, 1H), 7.15-7.42 (m, 6H).
Name
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[C:4]([CH:9]=[C:10]([OH:12])[CH:11]=1)[C:5]([O:7][CH3:8])=[O:6].[H-].[Na+].[CH3:15][C:16]1[CH:23]=[CH:22][CH:21]=[CH:20][C:17]=1[CH2:18]Br>CN(C=O)C>[OH:1][C:2]1[CH:3]=[C:4]([CH:9]=[C:10]([O:12][CH2:15][C:16]2[CH:23]=[CH:22][CH:21]=[CH:20][C:17]=2[CH3:18])[CH:11]=1)[C:5]([O:7][CH3:8])=[O:6] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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50 g
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|
Type
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reactant
|
|
Smiles
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OC=1C=C(C(=O)OC)C=C(C1)O
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Name
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|
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Quantity
|
10.8 g
|
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Type
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reactant
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Smiles
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[H-].[Na+]
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|
Name
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|
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Quantity
|
500 mL
|
|
Type
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solvent
|
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Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
36 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(CBr)C=CC=C1
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|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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15 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred for 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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maintaining the reaction temperature below 10° C
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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The mixture was cooled to 0° C.
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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The reaction was warmed to ambient temperature
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residual oil partitioned between ethyl acetate (500 mL) and water (250 mL)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the ethyl acetate layer separated
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WASH
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Type
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WASH
|
|
Details
|
washed sequentially with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated to a residue which
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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was chromatographed on silica eluting with a gradient of 0-100% ethyl acetate in isohexane
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Outcomes
Product
Details
Reaction Time |
20 min |
|
Name
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|
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Type
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product
|
|
Smiles
|
OC=1C=C(C(=O)OC)C=C(C1)OCC1=C(C=CC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 21.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 29.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
